Methyl 3-((N,N-bis-(2-hydroxyethyl)amino))benzoate

• Molecular Formula: C12H17NO4
• Molecular Weight: 239.27 g/mol
• IUPAC Name: methyl 3-[bis(2-hydroxyethyl)amino]benzoate
• InChI: InChI=1S/C12H17NO4/c1-17-12(16)10-3-2-4-11(9-10)13(5-7-14)6-8-15/h2-4,9,14-15H,5-8H2,1H3
• InChI Key: FJSJXWJKBXFYEY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)N(CCO)CCO

Description

Methyl 3-((N,N-bis-(2-hydroxyethyl)amino))benzoate is a useful research compound. Its molecular formula is C12H17NO4 and its molecular weight is 239.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Ethylene oxide (16 mL, 330 mmol) was added rapidly via a cold syringe to a solution of methyl 3-aminobenzoate (5.0g, 33 mmol), glacial acetic acid (40 mL), and water (40 mL) with stirring at 0 ° C. under nitrogen beneath a dry ice/acetone condenser. After 1 h, the cold bath was removed and the reaction stirred for 43 h at room temperature. Water was added, and the mixture neutralized by adding solid sodium bicarbonate portionwise. After a series of EtOAc/H2O extractions, the crude product was isolated by concentration under reduced pressure. Purification by chromatography on silica gel, eluting with 0% to 5% MeOH in EtOAc, and evaporation yielded an oil (6.9 g). IR(neat): cm-1 3340, 1718. 1H NMR(300 MHz, CDCl3): 7.38-6.87 (m, 4H), 3.90-3.85 (m, 7H), 3.65-3.59 (m, 4H), 3.27 (s, 2H). HR-MS: Calc'd. 240.1236, Found 240.1237.

Synthesis routes and methods II

Procedure details

Methyl 3-aminobenzoate (3.8 g; 25 mmol) was reacted with 11 g (250 mmol; 10 equivalents) of ethylene oxide in 25 ml of 30% acetic acid, followed by post treatments. The crude product so obtained was purified by chromatography on a silica gel column (eluted with methylene chloride/2-4% methanol), whereby 5.95 g (24.9 mmol) of the title compound were obtained as a yellow oil (yield: quantitative).